2-bromo-1-(7-methoxy-1-benzofuran-2-yl)ethan-1-one
Description
The compound “2-bromo-1-(7-methoxy-1-benzofuran-2-yl)ethan-1-one” is a benzofuran derivative . Benzofuran compounds are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Molecular Structure Analysis
The molecular structure of “this compound” includes a benzofuran ring, a bromine atom, and a methoxy group . The empirical formula is C11H9BrO3 and the molecular weight is 269.09 .Physical and Chemical Properties Analysis
The compound “this compound” is a solid . The empirical formula is C11H9BrO3 and the molecular weight is 269.09 .Future Directions
Benzofuran compounds, including “2-bromo-1-(7-methoxy-1-benzofuran-2-yl)ethan-1-one”, have potential applications in many aspects due to their biological activities . They have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . Future research could focus on exploring these potentials further.
Mechanism of Action
Target of Action
Benzofuran derivatives, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Therefore, it is plausible that this compound may interact with a variety of cellular targets, potentially including enzymes, receptors, or other proteins involved in these pathways.
Mode of Action
Benzofuran derivatives have been found to exhibit cytotoxicity, suggesting that they may interact with cellular targets in a way that inhibits cell growth or induces cell death .
Biochemical Pathways
These compounds may affect pathways related to tumor growth, bacterial proliferation, oxidative stress, and viral replication .
Result of Action
Given the known biological activities of benzofuran derivatives, it is likely that this compound could have effects at the cellular level, potentially including the inhibition of cell growth or induction of cell death .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-(7-methoxy-1-benzofuran-2-yl)ethan-1-one involves the bromination of 1-(7-methoxy-1-benzofuran-2-yl)ethan-1-one.", "Starting Materials": [ "1-(7-methoxy-1-benzofuran-2-yl)ethan-1-one", "Bromine", "Acetic acid", "Sodium acetate", "Hydrogen peroxide" ], "Reaction": [ "To a solution of 1-(7-methoxy-1-benzofuran-2-yl)ethan-1-one in acetic acid, add bromine dropwise with stirring at room temperature.", "After the addition is complete, stir the reaction mixture for an additional 2 hours.", "Add sodium acetate to the reaction mixture and stir for 30 minutes.", "Add hydrogen peroxide to the reaction mixture and stir for an additional 30 minutes.", "Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Purify the product by column chromatography to obtain 2-bromo-1-(7-methoxy-1-benzofuran-2-yl)ethan-1-one." ] } | |
CAS No. |
1210038-76-8 |
Molecular Formula |
C11H9BrO3 |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,3-dibromobicyclo[1.1.1]pentane](/img/structure/B6239267.png)
